Cas no 1807036-38-9 (4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile)

• Product Name: 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile
• CAS No: 1807036-38-9
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 4866174
• Update Time: 2025-10-30

4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

• Inchi： 1S/C8H4ClF3N2/c9-4-3-6(8(11)12)14-5(1-2-13)7(4)10/h3,8H,1H2
• InChI Key： STGLUHPPACMPPT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(CC#N)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

Introduction to 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1807036-38-9)

4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1807036-38-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound, characterized by its chloro, difluoromethyl, and fluoro substituents on the pyridine ring, along with an acetonitrile moiety at the 2-position, presents a unique scaffold that can be exploited for the development of novel bioactive molecules.

The fluorine atoms in 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and lipophilicity. The presence of multiple fluorine atoms, particularly in the difluoromethyl group, further amplifies these effects, making this compound an attractive candidate for further exploration.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery. For instance, compounds containing such motifs have been reported to exhibit inhibitory activity against various enzymes and receptors relevant to human diseases. The 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile scaffold has shown promise in preliminary screenings as a potential lead for the development of inhibitors targeting pathways involved in inflammation, cancer, and infectious diseases.

The chloro substituent at the 4-position of the pyridine ring adds another layer of functional diversity to this molecule. Chloro groups are frequently incorporated into pharmaceuticals due to their ability to participate in hydrogen bonding interactions and their influence on electronic properties. In 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile, the chloro group may contribute to the compound's binding affinity by forming specific interactions with biological targets.

One of the most compelling aspects of 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile is its potential for further derivatization. The acetonitrile group at the 2-position provides a reactive site for chemical modifications, allowing researchers to explore various structural analogs. By introducing different substituents at this position or elsewhere on the pyridine ring, it may be possible to fine-tune the biological activity and selectivity of the compound.

In light of recent advancements in computational chemistry and high-throughput screening techniques, the exploration of 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile has been accelerated. These technologies enable rapid virtual screening and experimental validation, facilitating the identification of novel drug candidates more efficiently than traditional methods. The compound's unique structural features make it a valuable asset in virtual screening libraries designed to identify molecules with specific biological activities.

The agrochemical industry has also shown interest in fluorinated pyridines due to their potential as intermediates in the synthesis of pesticides and herbicides. The structural complexity of 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile suggests that it could serve as a precursor for developing novel agrochemicals with improved efficacy and environmental safety profiles.

From a synthetic chemistry perspective, 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile presents an intriguing challenge. The presence of multiple fluorinated substituents requires careful consideration during synthesis to ensure high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, may be employed to overcome these challenges.

The growing body of literature on fluorinated heterocycles underscores the importance of compounds like 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile in modern drug discovery. As research continues to uncover new biological targets and mechanisms, it is likely that this class of compounds will play an increasingly significant role in developing next-generation therapeutics.

In conclusion, 4-Chloro-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1807036-38-9) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a promising candidate for further exploration. As our understanding of fluorinated pyridines continues to grow, so too will their utility in addressing some of the most pressing challenges in medicine and agriculture.